4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid

• IUPAC Name: 4-[(Z)-3-(butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H16N2O4/c1-2-3-6-17-14(19)11(9-16)7-10-4-5-12(15(20)21)13(18)8-10/h4-5,7-8,18H,2-3,6H2,1H3,(H,17,19)(H,20,21)/b11-7-
• InChI Key: QLAYQJOPVDTKKN-XFFZJAGNSA-N
• Canonical SMILES: CCCCNC(=O)C(=CC1=CC(=C(C=C1)C(=O)O)O)C#N
• Isomeric SMILES: CCCCNC(=O)/C(=C\C1=CC(=C(C=C1)C(=O)O)O)/C#N
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid, also known as BHQ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BHQ is a synthetic molecule that belongs to the class of 2-hydroxybenzoic acid derivatives. It has been studied for its ability to modulate biological processes, including inflammation, oxidative stress, and cancer cell growth.

Mechanism of Action

The mechanism of action of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid involves its ability to modulate various biological processes. 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and immune response. 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has also been shown to inhibit the activity of STAT3, a transcription factor that is involved in the regulation of cell growth and survival. In addition, 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to have various biochemical and physiological effects. In cancer cells, 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to induce DNA damage and inhibit cell proliferation. 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has also been shown to reduce the production of reactive oxygen species (ROS), which can contribute to oxidative stress in cells. In addition, 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has several advantages for lab experiments, including its high purity and stability. 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid is also readily available and can be synthesized in large quantities. However, one limitation of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid is its solubility in aqueous solutions, which can limit its use in certain experiments. In addition, the mechanism of action of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid is not fully understood, which can limit its use in certain applications.

Future Directions

For the study of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid include the development of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid analogs with improved solubility and bioavailability, the study of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid in animal models, and the study of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid in clinical trials.

Synthesis Methods

The synthesis of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid involves a multistep process that starts with the reaction of salicylic acid with acetic anhydride to produce acetylsalicylic acid. The resulting compound is then reacted with thionyl chloride to form acyl chloride, which is then reacted with butylamine to produce the desired product. The final step involves the reaction of the product with potassium hydroxide to produce 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid. This synthesis method has been optimized to produce high yields of 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid with high purity.

Scientific Research Applications

4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and oxidative stress. In cancer research, 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has also been studied for its anti-inflammatory properties, where it has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In addition, 4-[(Z)-3-(Butylamino)-2-cyano-3-oxoprop-1-enyl]-2-hydroxybenzoic acid has been shown to have antioxidant properties, which can help reduce oxidative stress in cells.